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Compound of Interest

Compound Name: Gastrophenzine

Cat. No.: B1212439 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Gastrophenzine is a novel, weakly basic small molecule compound currently under

investigation for its potential therapeutic effects mediated through a unique gastric signaling

pathway. As with any new chemical entity, developing a reliable and reproducible method for its

administration in in vivo models is a critical step in preclinical research. These application notes

provide a comprehensive guide to dissolving and formulating Gastrophenzine for oral

administration in murine models, based on its physicochemical properties.

Physicochemical Properties of Gastrophenzine
A thorough understanding of the physicochemical properties of Gastrophenzine is essential for

selecting an appropriate dissolution strategy. The following table summarizes the key

properties of this compound.
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Property Value
Implication for
Formulation

Molecular Weight 350.4 g/mol
Standard for a small molecule

drug.

LogP 3.5

Indicates moderate lipophilicity,

suggesting poor aqueous

solubility.

pKa 8.2

As a weak base, its solubility is

pH-dependent and will

increase in acidic

environments.

Aqueous Solubility < 0.1 mg/mL

Practically insoluble in neutral

water, necessitating a

formulation strategy.

Solubility in Organic Solvents

Freely soluble in DMSO (>100

mg/mL), Soluble in Ethanol (25

mg/mL), Sparingly soluble in

Propylene Glycol (5 mg/mL)

These solvents can be used as

part of a co-solvent system to

enhance solubility.

Experimental Protocol: Preparation of
Gastrophenzine Formulation for Oral Gavage
This protocol details the preparation of a 10 mg/mL suspension of Gastrophenzine suitable for

oral gavage in mice. This formulation utilizes a combination of a wetting agent and a

suspending vehicle to ensure uniform dosing.

Materials:

Gastrophenzine powder

Dimethyl sulfoxide (DMSO)

Tween 80 (Polysorbate 80)
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0.5% (w/v) Carboxymethylcellulose (CMC) in sterile, purified water

Sterile conical tubes (15 mL and 50 mL)

Calibrated pipettes

Vortex mixer

Magnetic stirrer and stir bar

Analytical balance

Protocol:

Weighing the Compound: Accurately weigh the required amount of Gastrophenzine powder.

For a 10 mL final volume at 10 mg/mL, weigh 100 mg of Gastrophenzine.

Initial Wetting: Transfer the Gastrophenzine powder to a 15 mL conical tube. Add a small

volume of DMSO to wet the powder. A 1:1 ratio of DMSO to Gastrophenzine by weight is a

good starting point (e.g., 100 µL of DMSO for 100 mg of Gastrophenzine). Vortex briefly to

create a uniform paste. This step is crucial for preventing clumping.

Addition of Surfactant: Add Tween 80 to a final concentration of 1-5% (v/v). For a 10 mL final

volume, 100-500 µL of Tween 80 can be used. Vortex thoroughly to mix.

Preparation of Suspending Vehicle: In a separate 50 mL conical tube, prepare the 0.5%

CMC solution by slowly adding CMC powder to sterile water while stirring with a magnetic

stirrer. Continue stirring until a clear, homogenous solution is formed.

Final Formulation: Gradually add the 0.5% CMC solution to the Gastrophenzine paste while

vortexing. Continue to add the CMC solution in small increments until the desired final

volume is reached.

Homogenization: Once the final volume is reached, vortex the suspension for at least 2

minutes to ensure homogeneity. For larger volumes, use a magnetic stirrer for 15-30

minutes.
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Storage and Handling: Store the prepared suspension at 2-8°C and protect from light. It is

recommended to use the formulation on the day of preparation. Before each use, vortex the

suspension thoroughly to ensure a uniform distribution of Gastrophenzine.

Experimental Workflow
The following diagram illustrates the workflow for preparing the Gastrophenzine formulation.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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